Cas no 61851-94-3 (1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)-)
61851-94-3 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)-
CAS No:61851-94-3
MF:C10H11N3OS2
MW:253.34383893013
CID:464711
PubChem ID:954235
Update Time:2025-04-19
1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)-
- 6-(4-methoxyphenyl)-1,3,5-triazinane-2,4-dithione
- DTXSID50359257
- 61851-94-3
- AKOS003938310
-
- Inchi: 1S/C10H11N3OS2/c1-14-7-4-2-6(3-5-7)8-11-9(15)13-10(16)12-8/h2-5,8H,1H3,(H3,11,12,13,15,16)
- InChI Key: OALGLVCMBQVCTB-UHFFFAOYSA-N
- SMILES: S=C1NC(NC(C2C=CC(=CC=2)OC)N1)=S
Computed Properties
- Exact Mass: 253.03453
- Monoisotopic Mass: 253.03435433g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 45.32
1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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